Cas no 2228810-29-3 (3-(4,6-dichloropyrimidin-5-yl)oxolane-2,5-dione)

• Product Name: 3-(4,6-dichloropyrimidin-5-yl)oxolane-2,5-dione
• CAS No: 2228810-29-3
• MF: C₈H₄Cl₂N₂O₃
• MW: 247.034959793091
• CID: 5835394
• PubChem ID: 165798288
• Update Time: 2025-06-15

3-(4,6-dichloropyrimidin-5-yl)oxolane-2,5-dione Chemical and Physical Properties

Names and Identifiers

• 3-(4,6-dichloropyrimidin-5-yl)oxolane-2,5-dione
• 2228810-29-3
• EN300-1983994

• Inchi： 1S/C8H4Cl2N2O3/c9-6-5(7(10)12-2-11-6)3-1-4(13)15-8(3)14/h2-3H,1H2
• InChI Key： IWNVWGFBFSJXMG-UHFFFAOYSA-N
• SMILES： ClC1C(=C(N=CN=1)Cl)C1C(=O)OC(C1)=O

Computed Properties

• Exact Mass: 245.9598974g/mol
• Monoisotopic Mass: 245.9598974g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 290
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 69.2Ų

Additional information on 3-(4,6-dichloropyrimidin-5-yl)oxolane-2,5-dione

Introduction to 3-(4,6-dichloropyrimidin-5-yl)oxolane-2,5-dione (CAS No: 2228810-29-3)

3-(4,6-dichloropyrimidin-5-yl)oxolane-2,5-dione is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural properties and potential biological activities. This compound, identified by the CAS number 2228810-29-3, belongs to a class of molecules that exhibit promising characteristics for further investigation in drug discovery and development. The presence of both pyrimidine and oxolane moieties in its structure imparts distinct reactivity and binding capabilities, making it a valuable scaffold for medicinal chemists.

The structural framework of 3-(4,6-dichloropyrimidin-5-yl)oxolane-2,5-dione consists of a pyrimidine ring substituted at the 5-position with a chlorinated oxolane group. This arrangement creates multiple sites for functionalization and interaction with biological targets. The two chlorine atoms at the 4- and 6-positions of the pyrimidine ring enhance its electrophilicity, facilitating nucleophilic substitution reactions that can be exploited in synthetic chemistry. Additionally, the oxolane ring introduces rigidity to the molecule, which can influence its binding affinity and selectivity in biological assays.

In recent years, there has been a growing interest in developing novel compounds that target cancer and infectious diseases. 3-(4,6-dichloropyrimidin-5-yl)oxolane-2,5-dione has been investigated for its potential as an antimicrobial agent and as a component in kinase inhibitors. Preliminary studies have suggested that this compound may interfere with essential metabolic pathways in pathogens, leading to inhibitory effects on bacterial and viral growth. Furthermore, its structural similarity to known pharmacophores in anticancer drugs makes it an attractive candidate for further exploration.

One of the most compelling aspects of 3-(4,6-dichloropyrimidin-5-yl)oxolane-2,5-dione is its versatility in chemical modification. The chlorinated pyrimidine core provides multiple points for derivatization, allowing researchers to fine-tune its biological properties. For instance, replacing one or both chlorine atoms with other functional groups can alter the compound's solubility, stability, and interaction with biological targets. This flexibility is crucial for optimizing drug-like properties such as bioavailability and pharmacokinetics.

Recent advances in computational chemistry have enabled more efficient screening of potential drug candidates. Molecular modeling studies have been conducted on 3-(4,6-dichloropyrimidin-5-yl)oxolane-2,5-dione to predict its binding interactions with various protein targets. These simulations have highlighted key residues that could be critical for its activity, providing valuable insights for structure-based drug design. By leveraging computational tools alongside experimental data, researchers can accelerate the discovery process and identify lead compounds more rapidly.

The synthesis of 3-(4,6-dichloropyrimidin-5-yl)oxolane-2,5-dione presents both challenges and opportunities. Traditional synthetic routes involve multi-step processes that require careful control of reaction conditions to avoid side products. However, recent innovations in synthetic methodologies have improved the efficiency and scalability of its preparation. For example, transition metal-catalyzed cross-coupling reactions have been employed to construct the pyrimidine core more efficiently. These advancements not only reduce production costs but also enable the synthesis of complex derivatives for further biological evaluation.

Evaluation of 3-(4,6-dichloropyrimidin-5-yl)oxolane-2,5-dione in preclinical models has provided initial evidence of its therapeutic potential. In vitro assays have demonstrated inhibitory activity against several enzymes implicated in cancer progression and microbial infections. While these results are promising, further studies are needed to confirm its efficacy in vivo and assess potential toxicities. Collaborative efforts between synthetic chemists and biologists are essential to translate these findings into clinical applications.

The future direction of research on 3-(4,6-dichloropyrimidin-5-yl)oxolane-2,5-dione is likely to focus on expanding its chemical diversity through library synthesis and exploring novel therapeutic applications. High-throughput screening techniques combined with machine learning algorithms can help identify new derivatives with enhanced potency and selectivity. Additionally, investigating the compound's mechanism of action will provide a deeper understanding of its biological effects and guide future development efforts.

In conclusion,3-(4,6-dichloropyrimidin-5-yl)oxolane-2,5-dione (CAS No: 2228810-29-3) represents a promising candidate for further pharmaceutical development. Its unique structural features offer opportunities for designing novel therapeutic agents targeting various diseases. As research continues to uncover new applications and synthetic strategies,this compound is poised to make significant contributions to the field of medicinal chemistry.